Cas no 850623-73-3 (POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE)

• Product Name: POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE
• CAS No: 850623-73-3
• MF: C₉H₉BF₃KO₂
• MW: 256.07107424736
• MDL: MFCD04115768
• CID: 716994
• PubChem ID: 44717237
• Update Time: 2025-08-04

POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

• POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE
• Potassium(2-Ethoxycarbonylphenyl)Trifluorborate
• Potassium 2-ethoxycarbonylphenyltrifluoroborate
• potassium (2-ethoxycarbonylphenyl)-trifluoro-boranuide
• potassium,(2-ethoxycarbonylphenyl)-trifluoroboranuide
• B-4229
• PC1768
• Potassium (2-(ethoxycarbonyl)phenyl)trifluoroborate
• Potassium [2-(ethoxycarbonyl)phenyl]trifluoroboranuide
• 850623-73-3
• AS-81825
• Potassium(2-ethoxycarbonylphenyl)trifluoroborate
• DTXSID00660128
• potassium;(2-ethoxycarbonylphenyl)-trifluoroboranuide
• AB20596
• MFCD04115768
• Potassium [2-(ethoxycarbonyl)phenyl](trifluoro)borate(1-)
• Potassium [2-(ethoxycarbonyl)phenyl]trifluoroborate
• AKOS015910073
• CS-W012567

• MDL： MFCD04115768
• Inchi： 1S/C9H9BF3O2.K/c1-2-15-9(14)7-5-3-4-6-8(7)10(11,12)13;/h3-6H,2H2,1H3;/q-1;+1
• InChI Key： QLOAFTFAMADHBM-UHFFFAOYSA-N
• SMILES： [K+].O=C(C1=C([B-](F)(F)F)C=CC=C1)OCC

Computed Properties

• Exact Mass: 256.02800
• Monoisotopic Mass: 256.0284757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 255-259℃
• PSA: 26.30000
• LogP: 1.91770

POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE

Recent Advances in the Application of POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE (CAS: 850623-73-3) in Chemical Biology and Pharmaceutical Research

POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE (CAS: 850623-73-3) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique reactivity and stability. This trifluoroborate derivative is increasingly utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Recent studies highlight its role in the synthesis of complex bioactive molecules, including kinase inhibitors and antimicrobial agents. The compound's stability under physiological conditions makes it particularly valuable for probing biological systems and developing targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE in constructing novel heterocyclic scaffolds with improved pharmacokinetic properties. Researchers successfully employed this reagent in a one-pot cascade reaction to generate libraries of potential EGFR inhibitors, with several compounds showing nanomolar activity against resistant cancer cell lines. The study emphasized the reagent's superior handling characteristics compared to traditional boronic acids, particularly in aqueous reaction conditions.

In the field of PET radiopharmaceutical development, POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE has shown promise as a precursor for fluorine-18 labeling. A recent Nature Communications paper detailed its use in the efficient synthesis of 18F-labeled aromatic compounds for neuroimaging applications. The trifluoroborate moiety's stability toward radiolysis and its rapid transmetalation kinetics with palladium catalysts were identified as key advantages for this application.

Mechanistic studies published in Organic Letters have shed light on the unique reactivity patterns of this compound. The ethoxycarbonyl group was found to participate in unexpected intramolecular interactions during cross-coupling reactions, leading to novel reaction pathways. These findings have expanded the synthetic utility of POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE beyond traditional applications, enabling the construction of previously inaccessible molecular architectures.

From a pharmaceutical development perspective, recent patent applications (WO2023056321, US2023187542) highlight the growing industrial interest in this compound. Several major pharmaceutical companies have incorporated POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE into their lead optimization platforms, particularly for CNS-targeted drugs where the compound's ability to cross the blood-brain barrier is advantageous. Stability studies under various formulation conditions have shown promising results, with degradation rates significantly lower than analogous boronic acid derivatives.

Looking forward, researchers anticipate expanded applications of POTASSIUM (2-ETHOXYCARBONYLPHENYL)TRIFLUOROBORATE in bioconjugation chemistry and PROTAC development. Preliminary results presented at the 2023 ACS National Meeting suggest its potential in creating stable protein-binder conjugates with improved in vivo performance. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in bridging chemical synthesis with biological applications.